Cas no 1310705-15-7 (3-Bromo-5-methoxy-1-methyl-1H-indazole)

• Product Name: 3-Bromo-5-methoxy-1-methyl-1H-indazole
• CAS No: 1310705-15-7
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD27923450
• CID: 1090316
• PubChem ID: 58382508
• Update Time: 2025-06-13

3-Bromo-5-methoxy-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-1-methyl-1H-indazole
• 3-bromo-5-methoxy-1-methylindazole
• SY310409
• GAACIBBQJSMZMD-UHFFFAOYSA-N
• CS-0131179
• 1310705-15-7
• AS-77229
• D95531
• MFCD27923450
• SCHEMBL2320642
• 1H-Indazole, 3-bromo-5-methoxy-1-methyl-

• MDL： MFCD27923450
• Inchi： 1S/C9H9BrN2O/c1-12-8-4-3-6(13-2)5-7(8)9(10)11-12/h3-5H,1-2H3
• InChI Key： GAACIBBQJSMZMD-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C=CC=2N(C)N=1)OC

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Bromo-5-methoxy-1-methyl-1H-indazole

Introduction to 3-Bromo-5-methoxy-1-methyl-1H-indazole (CAS No. 1310705-15-7)

3-Bromo-5-methoxy-1-methyl-1H-indazole, identified by its Chemical Abstracts Service (CAS) number 1310705-15-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in many biologically active molecules. The presence of bromine and methoxy substituents on the indazole core introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and synthetic chemistry.

The indazole core is known for its role in various pharmacological applications, including antimicrobial, antiviral, and anticancer agents. The specific arrangement of substituents on the indazole ring can significantly influence the biological activity of the molecule. In the case of 3-Bromo-5-methoxy-1-methyl-1H-indazole, the bromine atom at the 3-position and the methoxy group at the 5-position are strategically positioned to modulate the reactivity and binding affinity of the compound towards biological targets.

Recent advancements in medicinal chemistry have highlighted the utility of halogenated indazoles as key intermediates in the synthesis of novel therapeutic agents. The bromine atom in 3-Bromo-5-methoxy-1-methyl-1H-indazole serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the chemical space for discovering new drug candidates.

The methoxy group at the 5-position not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability. This makes 3-Bromo-5-methoxy-1-methyl-1H-indazole a promising candidate for further development into orally bioavailable drugs. Additionally, the methyl group at the 1-position enhances the lipophilicity of the compound, which is often a critical factor in drug absorption and distribution.

In terms of biological activity, 3-Bromo-5-methoxy-1-methyl-1H-indazole has been investigated for its potential in modulating various signaling pathways relevant to human health. Studies have suggested that this compound may interact with enzymes and receptors involved in inflammation, cell proliferation, and apoptosis. The precise mechanisms of action are still under exploration, but preliminary findings indicate that it may possess properties suitable for therapeutic intervention in conditions such as cancer and autoimmune diseases.

The synthesis of 3-Bromo-5-methoxy-1-methyl-1H-indazole typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the bromination of a methoxymethylated indazole followed by methylation to introduce the methyl group at the 1-position. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the indazole core from simpler building blocks. These synthetic strategies highlight the versatility of 3-Bromo-5-methoxy-1-methyl-1H-indazole as a synthetic intermediate.

The growing interest in 3-Bromo-5-methoxy-1-methyl-1H-indazole is reflected in its increasing demand among research institutions and pharmaceutical companies. Its role as a key intermediate in drug discovery pipelines underscores its importance in modern medicinal chemistry. As research continues to uncover new biological activities and synthetic applications, 3-Bromo-5-methoxy-1-methyl-1H-indazole is poised to remain a significant compound in both academic and industrial settings.

Future directions in the study of 3-Bromo-5-methoxy-1-methyl-1H-indazole may include exploring its derivatives with different substituents to optimize biological activity and pharmacokinetic properties. Additionally, computational methods such as molecular modeling can be employed to predict binding interactions and guide structural modifications. These efforts will contribute to a deeper understanding of how structural features influence biological function, ultimately accelerating the development of novel therapeutic agents.

In conclusion, 3-Bromo-5-methoxy-1-methyl-1H-indazole (CAS No. 1310705-15-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of its properties and applications continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development.